Cas no 2411219-60-6 (N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide)

• Product Name: N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide
• CAS No: 2411219-60-6
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 5932024
• PubChem ID: 146105851
• Update Time: 2025-07-19

N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(3-methylimidazol-4-yl)methyl]prop-2-enamide
• N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide
• N-methyl-N-[(1-methyl-1H-imidazol-5-yl)methyl]prop-2-enamide
• 2411219-60-6
• EN300-6029889

• Inchi： 1S/C9H13N3O/c1-4-9(13)11(2)6-8-5-10-7-12(8)3/h4-5,7H,1,6H2,2-3H3
• InChI Key： CZFIMSFAFDGGMZ-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(C)CC1=CN=CN1C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.1Ų

Additional information on N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide

Recent Advances in the Study of N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide (CAS: 2411219-60-6)

N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide (CAS: 2411219-60-6) is a specialized acrylamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole and acrylamide functional groups, has shown promising potential in various applications, including drug discovery, polymer chemistry, and targeted therapeutics. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research involving N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide is its role as a building block in the synthesis of novel polymers and biomaterials. The acrylamide moiety allows for polymerization under mild conditions, while the imidazole group provides sites for further functionalization, enabling the creation of materials with tailored properties. Recent work published in the *Journal of Polymer Science* highlights its use in developing stimuli-responsive hydrogels, which exhibit pH-dependent swelling behavior due to the protonation and deprotonation of the imidazole ring.

In the realm of drug discovery, this compound has been investigated for its potential as a covalent inhibitor. A study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that derivatives of N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide can selectively target cysteine residues in proteins, making them valuable tools for probing enzyme mechanisms and designing irreversible inhibitors. The study reported a 70% inhibition rate of a specific kinase involved in inflammatory pathways, suggesting its utility in developing anti-inflammatory agents.

Another significant application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). Researchers at a leading pharmaceutical company have incorporated N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide into their ADC platform to improve the stability and payload release kinetics. The imidazole group's ability to participate in hydrogen bonding and metal coordination has been leveraged to enhance the conjugate's solubility and targeting efficiency, as detailed in a recent patent application (WO2022156789).

Despite these advancements, challenges remain in the large-scale synthesis and purification of N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide. A 2023 study in *Organic Process Research & Development* addressed these issues by optimizing the reaction conditions to achieve a 90% yield with high purity. The authors emphasized the importance of controlling temperature and solvent selection to minimize side reactions, providing a reproducible protocol for industrial-scale production.

Looking ahead, the versatility of N-Methyl-N-((1-methyl-1H-imidazol-5-yl)methyl)acrylamide (CAS: 2411219-60-6) positions it as a key player in the development of next-generation therapeutics and materials. Ongoing research is expected to explore its applications in targeted drug delivery, biosensing, and beyond, further solidifying its importance in the chemical biology and pharmaceutical industries.